Cas no 164722-22-9 (bicyclo[3.3.1]nonan-9-ylamine)

• Product Name: bicyclo[3.3.1]nonan-9-ylamine
• CAS No: 164722-22-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 3045812
• PubChem ID: 19599836
• Update Time: 2025-05-24

bicyclo[3.3.1]nonan-9-ylamine Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.3.1]nonan-9-ylamine
• 9-amino-bicyclo[3.3.1]nonane; 1-Bicyclo[3.3.1]non-9-ylamine; Bicyclo[3.3.1]nonan-9-ylamine; 9-Aminobicyclo(3.3.1)nonan; 9-Aminobicyclo[3.3.1]nonan
• bicyclo[3.3.1]nonan-9-amine
• EN300-6762574
• 164722-22-9
• SCHEMBL24371924
• SCHEMBL853114
• AKOS006340335

• Inchi： 1S/C9H17N/c10-9-7-3-1-4-8(9)6-2-5-7/h7-9H,1-6,10H2
• InChI Key： PIRAWXIEUDZDML-UHFFFAOYSA-N
• SMILES： NC1C2CCCC1CCC2

Computed Properties

• Exact Mass: 139.13600
• Monoisotopic Mass: 139.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.61420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on bicyclo[3.3.1]nonan-9-ylamine

Recent Advances in the Study of Bicyclo[3.3.1]nonan-9-ylamine (CAS: 164722-22-9) in Chemical Biology and Pharmaceutical Research

Bicyclo[3.3.1]nonan-9-ylamine (CAS: 164722-22-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this bicyclic amine, focusing on its synthesis, biological activity, and applications in drug discovery. Recent studies highlight its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

The structural rigidity and three-dimensional complexity of bicyclo[3.3.1]nonan-9-ylamine make it an attractive building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a core structure for dopamine receptor modulators, with improved blood-brain barrier permeability compared to traditional aromatic scaffolds. The compound's ability to adopt multiple conformations while maintaining structural integrity has been exploited to enhance binding affinity and selectivity for target proteins.

Recent synthetic methodologies have significantly improved access to bicyclo[3.3.1]nonan-9-ylamine derivatives. A breakthrough reported in Organic Letters (2024) described a catalytic asymmetric synthesis route that achieves enantiomeric excess >99%, addressing previous challenges in stereochemical control. This advancement has enabled more precise structure-activity relationship studies, particularly important given the compound's potential as a chiral pharmacophore in CNS-targeted therapeutics.

Biological evaluations have revealed promising antimicrobial properties of bicyclo[3.3.1]nonan-9-ylamine derivatives. A Nature Communications publication (2023) identified several analogues with potent activity against multidrug-resistant Gram-positive pathogens, including MRSA, through a novel membrane-disrupting mechanism. The bicyclic scaffold appears to confer resistance to common bacterial efflux pumps, a significant advantage in addressing antibiotic resistance.

In drug delivery applications, researchers have functionalized bicyclo[3.3.1]nonan-9-ylamine to create pH-responsive carriers for targeted cancer therapy. A 2024 study in Advanced Materials demonstrated its utility in constructing smart drug delivery systems that release payloads specifically in tumor microenvironments, showing 3-5 fold increased accumulation in tumor tissues compared to normal tissues in murine models.

Ongoing clinical investigations are exploring bicyclo[3.3.1]nonan-9-ylamine-based compounds for neurodegenerative diseases. Phase I trials of a derivative targeting α-synuclein aggregation in Parkinson's disease showed favorable safety profiles and preliminary evidence of target engagement, as reported at the 2024 International Conference on Alzheimer's and Parkinson's Diseases.

Future research directions include expanding the structural diversity of bicyclo[3.3.1]nonan-9-ylamine derivatives through computational design and exploring their potential in RNA-targeting therapeutics. The compound's unique properties continue to make it a valuable tool for addressing challenging therapeutic targets in chemical biology and drug discovery.